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Compound of Interest

Compound Name: Ornidazole-d5

Cat. No.: B1151128

Get Quote

For the dedicated researchers, scientists, and drug development professionals advancing

analytical and biomedical research, the safe handling of specialized chemical reagents is

paramount. This guide provides essential, immediate safety and logistical information for the

use of Ornidazole-d5, an isotopically labeled internal standard crucial for the accurate

quantification of the antimicrobial agent Ornidazole.[1] By moving beyond mere procedural

steps, this document aims to instill a deep understanding of the "why" behind each safety

recommendation, fostering a culture of proactive safety and scientific integrity in your

laboratory.

Understanding the Compound: Ornidazole-d5 at a
Glance
Ornidazole-d5 is a deuterated form of Ornidazole, a 5-nitroimidazole derivative with

established antibacterial and antiprotozoal properties.[1][2] In the laboratory, its primary

application is as an internal standard in mass spectrometry-based analyses (GC-MS or LC-MS)

to ensure the precise measurement of Ornidazole in various biological matrices.[1] While the

deuterium labeling is unlikely to alter the fundamental chemical hazards of the parent

compound, it is crucial to handle Ornidazole-d5 with the same level of care as Ornidazole.
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Physicochemical Properties of Ornidazole (Parent Compound):

Property Value Source

Appearance
White to light yellow

solid/crystals
[3][4]

Molecular Formula C7H10ClN3O3 [2]

Molecular Weight 219.63 g/mol [2]

Melting Point 84 - 86 °C [4]

Solubility 2 mg/mL in water [5]

Note: The molecular weight of Ornidazole-d5 is approximately 224.7 g/mol due to the five

deuterium atoms.[1]

Hazard Identification and Risk Assessment: A
Proactive Approach
A thorough understanding of the potential hazards is the foundation of safe laboratory practice.

The Safety Data Sheet (SDS) for Ornidazole classifies it as harmful if swallowed.[3][4] Beyond

this acute toxicity, it is prudent to consider the broader toxicological profile of the parent

compound.

Key Hazards:

Acute Oral Toxicity: Harmful if ingested.[3][4]

Potential for Liver Injury: Although rare, Ornidazole has been associated with idiosyncratic

liver injury in clinical settings.[6]

Neurological Effects: In therapeutic use, side effects can include dizziness, headache, and

tremors.[7][8]

Solid Form Hazards: As a powder, Ornidazole-d5 poses a risk of inhalation.[3][5]
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The primary routes of occupational exposure are inhalation of the powder, ingestion, and skin

or eye contact.[3][5] Therefore, our safety protocols are designed to mitigate these specific

risks.

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of PPE are non-negotiable when handling Ornidazole-d5. The

following recommendations are based on a comprehensive risk assessment of the compound's

properties.
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PPE Category Specification
Rationale and Best
Practices

Hand Protection Nitrile gloves

Provides a chemical-resistant

barrier to prevent skin contact.

Always inspect gloves for tears

or punctures before use.

Change gloves immediately if

they become contaminated.

Wash hands thoroughly after

removing gloves.

Eye Protection
Safety goggles with side-

shields

Protects against splashes and

airborne particles. Standard

safety glasses may not provide

adequate protection from

powders.

Body Protection Laboratory coat

Prevents contamination of

personal clothing and skin. A

buttoned lab coat provides a

more secure barrier.

Respiratory Protection
NIOSH-approved respirator (if

applicable)

While not typically required for

small-scale laboratory use with

adequate ventilation, a

respirator should be

considered for procedures that

may generate significant dust

or aerosols. Consult your

institution's environmental

health and safety (EHS)

department for specific

guidance on respirator

selection and fit-testing.

Safe Handling and Operational Workflow
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A systematic approach to handling Ornidazole-d5 minimizes the risk of exposure and ensures

the integrity of your experiments.

Preparation and Weighing
Designated Area: Conduct all handling of solid Ornidazole-d5 in a designated area, such as

a chemical fume hood or a balance enclosure, to contain any airborne particles.

Ventilation: Ensure adequate ventilation to minimize the potential for inhalation.[3][5]

Avoid Dust Formation: Handle the powder gently to avoid creating dust.[3][5]

Spill Containment: Have a spill kit readily available. In the event of a small spill, carefully

sweep up the solid material, avoiding dust generation, and place it in a sealed container for

disposal.

Solution Preparation
Solvent Selection: Consult your analytical method for the appropriate solvent.

Dissolution: Add the solvent to the weighed Ornidazole-d5. Cap the container securely and

mix by inversion or vortexing until fully dissolved.

Storage
Container: Keep the container tightly sealed when not in use.[5]

Location: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[5]

Temperature: Some suppliers recommend storage at -20°C.[5] Always follow the storage

instructions on the product label or SDS.

The following diagram illustrates the recommended workflow for the safe handling of

Ornidazole-d5.
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Caption: A logical workflow for the safe handling of Ornidazole-d5, from preparation to

disposal.

Disposal Plan: Environmental Responsibility
Proper disposal of Ornidazole-d5 and any associated waste is critical to prevent environmental

contamination. As a nitroimidazole compound and an active pharmaceutical ingredient, it

should be treated as hazardous chemical waste.

Disposal Protocol:

Segregation: Do not mix Ornidazole-d5 waste with other waste streams.

Solid Waste: Collect all contaminated solid waste, including empty vials, weighing papers,

and used PPE, in a clearly labeled, sealed container designated for chemical waste.
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Liquid Waste: Collect all solutions containing Ornidazole-d5 in a separate, sealed, and

clearly labeled waste container.

Institutional Guidelines: Follow your institution's specific procedures for the disposal of

hazardous chemical waste. This typically involves collection by your EHS department or a

licensed waste disposal contractor.

Prohibition:Do not dispose of Ornidazole-d5 down the drain or in the regular trash.[9]

Emergency Procedures: Preparedness is Key
In the event of an accidental exposure, immediate and appropriate action is crucial.

Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.[10]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[10]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.[4]

Always have the Safety Data Sheet readily available for emergency responders.

By adhering to these guidelines, you not only ensure your personal safety but also contribute to

a secure and compliant research environment. Your commitment to these principles is a

testament to your dedication to scientific excellence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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